Cas no 36669-02-0 (1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate)

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate structure
36669-02-0 structure
Product Name:1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
CAS No:36669-02-0
Molecular Formula:C10H10O5
Molecular Weight:210.1834
MDL:MFCD22490931
CID:1478544
PubChem ID:12223651

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 3-hydroxy-, dimethyl ester
    • dimethyl 3-hydroxybenzene-1,2-dicarboxylate
    • Dimethyl 3-hydroxyphthalate
    • 1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
    • 1,2-DIMETHYL 3-HYDROXYPHTHALATE
    • AKOS022649971
    • EN300-235503
    • DTXSID80481212
    • W16937
    • MFCD22490931
    • STR11245
    • Z1513804507
    • dimethyl3-hydroxyphthalate
    • F2147-1056
    • 3-hydroxyphthalic acid dimethyl ester
    • Q63392173
    • SCHEMBL157121
    • Benzene-1,2-dicarboxylic acid, 3-hydroxy, dimethyl ester
    • dimethyl 3-hydroxy-phthalate
    • CS-0061805
    • 3-hydroxy-benzene-1,2-dicarboxylic acid dimethyl ester
    • 36669-02-0
    • 3-Hydroxy-1,2-benzenedicarboxylic Acid Dimethyl Ester;3-Hydroxyphthalic Acid Dimethyl Ester
    • DB-086950
    • DTXCID80432022
    • MDL： MFCD22490931
    • InChIKey： BQGDDMMXPRJQHZ-UHFFFAOYSA-N
    • Inchi： InChI=1S/C10H10O5/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5,11H,1-2H3
    • SMILES： COC(=O)C1=C(C(=CC=C1)O)C(=O)OC

Computed Properties

  • Exact Mass: 210.0528
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 210.05282342g/mol
  • Heavy Atom Count: 15
  • Complexity: 250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00798Q-100mg
DIMETHYL 3-HYDROXYPHTHALATE
 36669-02-0 98%
100mg
 $62.00 2025-02-21
A2B Chem LLC
AD37770-100mg
Dimethyl 3-hydroxyphthalate
 36669-02-0 95%
100mg
 $49.00 2024-04-20
Aaron
AR0079H2-100mg
Dimethyl 3-hydroxyphthalate
 36669-02-0 98%
100mg
 $73.00 2025-01-23
abcr
AB492484-250 mg
Dimethyl 3-hydroxyphthalate, 95%; .
 36669-02-0 95%
250MG
 €361.00 2023-04-20
Alichem
A019150192-5g
Dimethyl 3-hydroxyphthalate
 36669-02-0 95%
5g
 $940.80 2023-09-02
Ambeed
A195137-100mg
Dimethyl 3-hydroxyphthalate
 36669-02-0 98%
100mg
 $82.0
Crysdot LLC
CD12078259-100mg
Dimethyl 3-hydroxyphthalate
 36669-02-0 95+%
100mg
 $82 2024-07-24
Enamine
EN300-235503-0.05g
1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
 36669-02-0 95.0%
0.05g
 $62.0 2025-02-20
eNovation Chemicals LLC
D770023-100mg
Dimethyl 3-hydroxyphthalate
 36669-02-0 95%
100mg
 $170 2022-10-16
Key Organics Ltd
STR11245-1MG
1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
 36669-02-0 >90%
1mg
 £28.00 2025-02-09

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Related Literature

  • 1. 140. The chemistry of extractives from hardwoods. Part XXXI. 2-Acetyl-1,8-dihydroxy-3-methylnaphthalene (musizin), a constituent of Maesopsis eminii
    C. J. Covell,F. E. King,J. W. W. Morgan J. Chem. Soc. 1961 702

Related Categories

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:36669-02-0)1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
A1157386
Purity:99%
Quantity:1g
Price($):257.0